Cas no 1251306-83-8 (1-ethoxy-4-(propan-2-yl)cyclohexylmethanamine)

• Product Name: 1-ethoxy-4-(propan-2-yl)cyclohexylmethanamine
• CAS No: 1251306-83-8
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 5802431
• PubChem ID: 62106389
• Update Time: 2025-06-25

1-ethoxy-4-(propan-2-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-ethoxy-4-(propan-2-yl)cyclohexylmethanamine
• AKOS011385937
• EN300-1143851
• [1-ethoxy-4-(propan-2-yl)cyclohexyl]methanamine
• 1251306-83-8

• Inchi： 1S/C12H25NO/c1-4-14-12(9-13)7-5-11(6-8-12)10(2)3/h10-11H,4-9,13H2,1-3H3
• InChI Key： AXODOESCKQILEJ-UHFFFAOYSA-N
• SMILES： O(CC)C1(CN)CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 199.193614421g/mol
• Monoisotopic Mass: 199.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on 1-ethoxy-4-(propan-2-yl)cyclohexylmethanamine

Chemical Profile of 1-ethoxy-4-(propan-2-yl)cyclohexylmethanamine (CAS No. 1251306-83-8)

1-ethoxy-4-(propan-2-yl)cyclohexylmethanamine, identified by its Chemical Abstracts Service (CAS) number 1251306-83-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclohexane backbone substituted with an ethoxy group at the 1-position and an isopropyl group at the 4-position, linked to a methanamine moiety, exhibits structural features that make it a valuable intermediate in the development of novel bioactive agents. The unique arrangement of functional groups in this compound suggests potential applications in medicinal chemistry, particularly in the synthesis of enzyme inhibitors, receptor modulators, and other therapeutic molecules.

The structural framework of 1-ethoxy-4-(propan-2-yl)cyclohexylmethanamine is notable for its ability to engage in diverse chemical interactions due to the presence of both polar and non-polar regions. The ethoxy group introduces a hydrophilic character, while the isopropyl and amine functionalities contribute to hydrophobic interactions and potential hydrogen bonding capabilities. This balance makes the compound a versatile building block for designing molecules with tailored pharmacokinetic properties.

In recent years, there has been growing interest in cyclohexane derivatives as pharmacophores due to their favorable biological activity profiles. Studies have demonstrated that substituted cyclohexanes can exhibit potent activity against various targets, including enzymes and receptors involved in metabolic pathways, inflammation, and neurodegeneration. The specific substitution pattern in 1-ethoxy-4-(propan-2-yl)cyclohexylmethanamine aligns with this trend, making it a promising candidate for further exploration.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The cyclohexane ring provides a rigid yet flexible structure that can be modified to optimize binding affinity and selectivity. The ethoxy and isopropyl groups serve as handles for further functionalization, allowing chemists to introduce additional pharmacophoric elements or linkers. This adaptability has been exploited in several research initiatives aimed at developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 1-ethoxy-4-(propan-2-yl)cyclohexylmethanamine. By leveraging high-throughput docking simulations and machine learning algorithms, researchers can rapidly identify derivatives with enhanced biological activity. These computational tools have been instrumental in predicting the binding modes of this compound to various protein targets, providing insights into its mechanism of action.

The synthesis of 1-ethoxy-4-(propan-2-yl)cyclohexylmethanamine represents another area of active investigation. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent methodologies have focused on greener and more efficient synthetic strategies, such as catalytic hydrogenation and enzymatic transformations, which minimize waste and energy consumption. These innovations are critical for sustainable pharmaceutical development.

In the context of medicinal chemistry, 1-ethoxy-4-(propan-2-yl)cyclohexylmethanamine has been explored as a precursor for biologically active molecules. For instance, modifications at the amine group can yield derivatives with enhanced solubility or metabolic stability. Similarly, variations in the ethoxy or isopropyl substituents can fine-tune receptor binding interactions. Such structural diversifications are essential for optimizing drug-like properties and improving therapeutic efficacy.

The compound's potential extends beyond traditional pharmaceutical applications. It has shown promise in materials science as a monomer or intermediate for polymer synthesis. The cyclohexane ring's rigidity can impart desirable mechanical properties to polymers, making them suitable for use in coatings, adhesives, or specialty plastics. Additionally, the presence of functional groups allows for cross-linking reactions that enhance material stability and performance.

From a regulatory perspective, 1-ethoxy-4-(propan-2-yl)cyclohexylmethanamine (CAS No. 1251306-83-8) must be handled with adherence to good laboratory practices (GLP) to ensure safety and reproducibility in research settings. While not classified as a hazardous material under current regulations, proper storage conditions—such as temperature control and inert atmosphere—are recommended to prevent degradation or unwanted side reactions.

The future directions for research on this compound are multifaceted. Continued exploration into its biological activity will likely uncover new therapeutic applications or lead to the discovery of novel drug candidates. Advances in synthetic methodologies may also unlock more efficient routes to its derivatives, facilitating their commercialization. Furthermore, interdisciplinary collaborations between chemists, biologists, and materials scientists could expand its utility beyond traditional pharmaceuticals into emerging fields such as nanomedicine or smart materials.